6-[5-(5-fluoropyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

• IUPAC Name: 6-[5-(5-fluoropyrimidin-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methylpurine
• InChI: InChI=1S/C16H17FN8/c1-23-9-22-13-14(23)20-8-21-15(13)24-4-10-6-25(7-11(10)5-24)16-18-2-12(17)3-19-16/h2-3,8-11H,4-7H2,1H3
• InChI Key: WSAQTQIWWPJLPX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C5=NC=C(C=N5)F
• Molecular Formula: C16H17FN8
• Molecular Weight: 340.36 g/mol
• CAS No.: 2640949-90-0

Description

The compound 6-[5-(5-fluoropyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine is a structurally complex molecule comprising a bicyclic octahydropyrrolo[3,4-c]pyrrole scaffold linked to a 9-methylpurine moiety and substituted with a 5-fluoropyrimidin-2-yl group.

Mechanism of Action

Mode of Action

The presence of a 5-fluoropyrimidin-2-yl group suggests it may interfere with pyrimidine metabolism, potentially inhibiting dna synthesis.

Biochemical Pathways

Given the structural features of the compound, it may affect the biochemical pathways related to pyrimidine metabolism. This could lead to downstream effects such as disruption of DNA replication and cell division. .

Pharmacokinetics

The compound’s bioavailability, half-life, and clearance rate would need to be determined in pharmacokinetic studies.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. Given its potential interaction with pyrimidine metabolism, it might cause cell cycle arrest or apoptosis in cells that heavily rely on this pathway.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature conditions might denature the compound, reducing its efficacy.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis of key derivatives:

Table 1: Structural and Molecular Comparison of Analogous Compounds

Compound Name (CAS)	Substituent	Molecular Formula	Molecular Weight	Key Features	Source
Target Compound	5-fluoropyrimidin-2-yl	Not explicitly provided	Estimated ~428	Fluorine enhances metabolic stability	N/A
BI99808 (2640949-45-5)	2-methoxy-4-methylbenzenesulfonyl	C₂₀H₂₄N₆O₃S	428.508	Sulfonyl group increases polarity
BJ51322 (2549043-37-8)	5-bromopyridine-3-carbonyl	C₁₈H₁₈BrN₇O	428.2858	Bromine adds steric bulk/heavy atom
Compound (Unspecified CAS)	5-fluoro-6-(propan-2-yl)pyrimidin-4-yl	Not provided	Not provided	Isopropyl group may enhance lipophilicity

Key Observations:

Substituent Effects on Polarity: The sulfonyl group in BI99808 (C₂₀H₂₄N₆O₃S) introduces significant polarity, likely improving aqueous solubility compared to the target compound’s fluoropyrimidine group .

Halogen Influence :

• Fluorine in the target compound may reduce oxidative metabolism, extending half-life, whereas bromine in BJ51322 could facilitate halogen bonding in target interactions .

Structural Flexibility :

• The isopropyl-pyrimidine substituent in the compound suggests enhanced lipophilicity, which might improve membrane permeability but reduce solubility .

Molecular Weight Consistency :

• All analogs cluster near ~428 Da, aligning with typical small-molecule drug thresholds, though substituent variations dictate divergent pharmacokinetic profiles.